Cas no 1396765-13-1 (2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide
• CAS No: 1396765-13-1
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 5474180
• Update Time: 2025-06-08

2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3,4-dihydro-3-methyl-4-oxo-1-phthalazinyl)methyl]-2-(2-fluorophenoxy)-
• 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide

• Inchi： 1S/C18H16FN3O3/c1-22-18(24)13-7-3-2-6-12(13)15(21-22)10-20-17(23)11-25-16-9-5-4-8-14(16)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key： DORIVJHXSKDOGD-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)N(C)N=1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide (CAS No. 1396765-13-1)

The compound 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide (CAS No. 1396765-13-1) is a specialized phthalazine derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a fluorophenoxy moiety and a methyl-4-oxo-3,4-dihydrophthalazine core, makes it a subject of interest for researchers exploring small molecule inhibitors and targeted therapies. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries and trends in the field.

In recent years, the demand for novel heterocyclic compounds like 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide has surged, driven by advancements in precision medicine and biomarker discovery. Researchers frequently search for structure-activity relationships (SAR) of such molecules to optimize their pharmacokinetic profiles. The inclusion of a fluorine atom in its structure enhances its metabolic stability, a feature highly valued in drug design. This aligns with the growing focus on fluorinated pharmaceuticals, a trending topic in organic chemistry forums and publications.

The phthalazin-1-yl scaffold of this compound is particularly noteworthy due to its prevalence in bioactive molecules. Studies suggest that derivatives of this scaffold exhibit kinase inhibitory activity, making them candidates for cancer therapeutics. For instance, the methyl-4-oxo-3,4-dihydrophthalazine segment is analogous to motifs found in PARP inhibitors, a class of drugs under investigation for oncology applications. This connection has spurred interest in 1396765-13-1 as a potential lead compound for further optimization.

From a synthetic chemistry perspective, the preparation of 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide involves multi-step organic transformations, including amide coupling and etherification. These methods are frequently discussed in peer-reviewed journals, reflecting the compound's relevance in method development. Researchers often inquire about yield optimization and purification techniques for such complex molecules, highlighting the need for detailed protocols.

Beyond its pharmacological potential, this compound is also studied for its physicochemical properties. Its solubility, logP, and stability under various conditions are critical parameters for formulation scientists. These factors are increasingly important as the pharmaceutical industry shifts toward high-throughput screening and computational modeling to accelerate drug development pipelines. Searches for ADME prediction tools and in silico modeling often intersect with discussions about compounds like 1396765-13-1.

In summary, 2-(2-fluorophenoxy)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide represents a compelling case study in modern chemical research. Its structural features and bioactivity potential align with key trends in drug discovery, such as the exploration of fluorinated scaffolds and heterocyclic diversity. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for both academic and industrial research initiatives.